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Compound of Interest

Compound Name: Tris(4-nonylphenyl) phosphite

Cat. No.: B1583807

An In-depth Technical Guide to Tris(4-
nonylphenyl) phosphite

Tris(4-nonylphenyl) phosphite (TNPP) is a versatile phosphite stabilizer extensively utilized
across various industries.[1][2] This guide provides a comprehensive overview of its chemical

identity, properties, applications, and analytical methodologies for researchers, scientists, and
professionals in drug development.

Nomenclature and Chemical Identity

Tris(4-nonylphenyl) phosphite is known by several synonyms, and its identification is
standardized by its CAS number.
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Identifier

Value

Chemical Name

Tris(nonylphenyl) phosphite[3][4]

CAS Number

26523-78-4[11[3][5][6][7]

EC Number

247-759-6[1][6][7]

Molecular Formula

C45H6903P[1][3]

Molecular Weight 689.0 g/mol [3][6][8]
IUPAC Name Tris(nonylphenyl)phosphite[9]

Antioxidant TNP, Irgafos TNPP, Naugard TNPP,
Synonyms Tri(monononylphenyl) phosphite, tris(4-

nonylphenyl, branched) phosphite[1][6][8]

Physicochemical Properties

The physical and chemical characteristics of TNPP are summarized in the table below.

Property Value

Appearance Colorless to clear yellow viscous liquid[9]
Boiling Point >360 °C (lit.)[3][6][10]

Density 0.99 g/mL at 25 °C (Iit.)[3][6][10]

Refractive Index

n20/D 1.528 (lit.)[3][6][10]

Acid Number

0.1 max (mg KOH/g)[9]

Purity

92.0 min (%)[9]

Industrial Applications and Function

TNPP's primary function is as an antioxidant and stabilizer in the processing of various

polymers.[8][11] It is effective in improving color and processing stability in a wide range of

materials.[1]
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Key Applications:

o Polymers: It is used in polymers such as polyethylene (PE), polypropylene (PP), polystyrene,
high-density polyethylene (HDPE), linear low-density polyethylene (LLDPE), and polyvinyl
chloride (PVC).[1][8] Its concentration in these materials typically ranges from 0.05% to 3%.
[8][11]

o Elastomers: TNPP is a suitable stabilizer for elastomers like styrene-butadiene rubber (SBR)
and nitrile butadiene rubber (NBR).[1]

e Food Packaging: It is used in food packaging materials to prevent degradation and preserve
the quality of the contents.[2]

o Lubricants and Hydraulic Fluids: Its antioxidant properties are beneficial in extending the
shelf-life and performance of lubricants and hydraulic fluids.[2]

The utility of TNPP stems from its ability to protect materials from oxidative degradation,
thereby increasing product longevity and maintaining quality.[2] It can be used alone or in
combination with other stabilizers, such as hindered phenols, for enhanced performance.[1]

Environmental and Health Considerations

A significant concern associated with TNPP is its degradation into 4-nonylphenol (4NP), a
known endocrine-disrupting chemical.[5][12][13] This degradation can occur upon migration
into packaged foods, posing potential health risks.[12] Due to these concerns, Tris(4-
nonylphenyl, branched and linear) phosphite (TNPP) has been proposed for identification as a
Substance of Very High Concern (SVHC) under REACH regulations due to its endocrine-
disrupting properties that threaten the environment.[14] The degradation product, 4-
nonylphenol, is persistent in aquatic environments and can bioaccumulate in organisms,
leading to potential reproductive and developmental issues in wildlife.[14]
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Degradation pathway of TNPP to 4-nonylphenol.

Experimental Protocols

The industrial synthesis of TNPP involves the reaction of nonylphenol with phosphorus
trichloride.[8][15]
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Methodology:

Nonylphenol is added to a reaction vessel equipped with a stirrer and a thermometer.

e The temperature is raised to 75-80°C with stirring.[16]

e Phosphorus trichloride is then added over a period of 60 minutes.[16]

e The reaction mixture undergoes thermal preservation at 145-150°C for 3 hours.[16]

e An improved process suggests using at least a 4% weight excess of nonylphenol with
agitation and heating to liberate the HCI byproduct.[17]

e The excess nonylphenol is subsequently removed via thin-film distillation to reduce
impurities.[17]

The final product is obtained after filtering and packaging.[16]

A method has been developed for the quantification of TNPP in food packaging materials to
verify "TNPP-free" claims.[5][12] This two-step analytical procedure also allows for the
detection of other potential sources of 4NP.[5]

Methodology:

o Extraction: TNPP is extracted from the laminate packaging material by soaking the sample in
an organic solvent mixture, such as hexane-acetone.[5][13]

o TNPP Quantification (LC-MS/MS - APCI): The extract is analyzed by Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using Atmospheric Pressure
Chemical lonization (APCI) in positive mode to detect and quantify TNPP.[5][18] The
protonated molecule [M+H]+ is observed.[5]

o 4NP Release: A portion of the extract undergoes acidic treatment to hydrolyze any extracted
TNPP, releasing 4-nonylphenol.[5]

e 4NP Quantification (LC-MS/MS - ESI): The acid-treated extract is then analyzed by LC-
MS/MS using Electrospray lonization (ESI) in negative mode to quantify the released 4NP.[5]
[18]
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Method Performance:
 Limit of Quantification (LOQ) for TNPP: 0.50 pg/dm? in laminates.[5][12]
o Limit of Quantification (LOQ) for 4NP: 0.48 pug/dmz in laminates.[5][12]

* Recoveries: Ranged between 87% and 114%.[5][12]
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Workflow for the analytical detection of TNPP and 4NP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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